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Compound of Interest

Compound Name: Isomaltotriose

Cat. No.: B7823216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties and

biological significance of isomaltotriose. It is intended for researchers, scientists, and

professionals in drug development who are interested in the applications of this trisaccharide,

particularly in the context of gut health and prebiotic formulations. This document summarizes

key quantitative data, details relevant experimental methodologies, and illustrates the

metabolic pathway associated with its prebiotic activity.

Core Physicochemical Data
Isomaltotriose is a trisaccharide composed of three glucose units linked by α-1,6-glycosidic

bonds. Its fundamental properties are summarized below.

Property Value Reference

Molecular Formula C₁₈H₃₂O₁₆ [1][2][3][4][5]

Molecular Weight 504.44 g/mol

IUPAC Name

α-D-Glucopyranosyl-(1→6)-α-

D-glucopyranosyl-(1→6)-D-

glucose

CAS Number 3371-50-4
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Experimental Protocols
Analysis of Isomaltotriose by High-Performance Liquid
Chromatography (HPLC)
A common method for the quantitative analysis of isomaltotriose in various matrices, such as

beverages or fermentation broths, is High-Performance Liquid Chromatography (HPLC) with

refractive index detection.

Methodology:

Instrumentation: A high-performance liquid chromatograph equipped with a refractive index

detector.

Column: ACQUITY UPLC BEH Amide, 1.7 µm, 2.1 mm i.d. × 15 cm, or an equivalent amide-

based column is suitable for the separation of oligosaccharides.

Mobile Phase: A typical mobile phase is a mixture of acetonitrile and water, often with a small

amount of a modifier like triethylamine to improve peak shape. For example, a mobile phase

can be prepared by diluting 2 mL of triethylamine with 77% acetonitrile to a final volume of

1000 mL.

Sample Preparation: Samples, such as beverages, may require degassing by ultrasonication

if they contain carbon dioxide. Subsequently, the sample is centrifuged to remove particulate

matter, and the supernatant is filtered through a 0.45 µm membrane filter before injection.

Standard Preparation: Standard solutions of isomaltotriose are prepared by accurately

weighing the reference standard and dissolving it in deionized water to create a stock

solution. A series of dilutions are then made to generate a calibration curve.

Chromatographic Conditions: The analysis is typically run at a constant column and detector

temperature (e.g., 40°C) with a specific injection volume (e.g., 3 µL) and flow rate (e.g., 0.25

mL/min).
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HPLC Analysis Workflow

Enzymatic Synthesis of Isomaltotriose
Isomaltotriose is a component of isomalto-oligosaccharides (IMOs), which can be produced

from starch through a multi-enzyme process.

Methodology:

Substrate: A starch slurry, for instance from rice or tapioca, serves as the initial substrate.

Enzymatic Conversion: A cocktail of enzymes is employed for the synthesis. This typically

includes:

α-amylase: For the initial liquefaction of starch into smaller dextrins.

Pullulanase: A debranching enzyme.

β-amylase: To produce maltose.

α-transglucosidase: This enzyme catalyzes the transfer of glucose units to form α-1,6-

glycosidic bonds, leading to the formation of isomaltose, isomaltotriose, and other IMOs.

Reaction Conditions: The enzymatic reactions are carried out under optimized pH and

temperature conditions for each enzyme or for the enzyme cocktail as a whole.

Purification: Following the enzymatic conversion, the resulting syrup contains a mixture of

sugars, including residual glucose and maltose. A purification step, such as fermentation with

specific yeast strains (e.g., Saccharomyces carlsbergensis), can be used to remove these

fermentable sugars, thereby increasing the purity of the isomaltotriose and other IMOs.
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Biological Activity and Signaling Pathway
Isomaltotriose is recognized for its prebiotic activity, meaning it can selectively stimulate the

growth and/or activity of beneficial microorganisms in the gut, leading to health benefits for the

host.

Isomaltotriose, being resistant to digestion in the upper gastrointestinal tract, reaches the

colon largely intact. Here, it is fermented by specific members of the gut microbiota, such as

Bifidobacterium and Lactobacillus species. This fermentation process leads to the production of

short-chain fatty acids (SCFAs), primarily acetate, propionate, and butyrate. These SCFAs play

a crucial role in maintaining gut homeostasis and have systemic effects. They serve as an

energy source for colonocytes, modulate the immune system, and can influence host

metabolism. The increase in beneficial bacteria and the production of SCFAs contribute to a

healthier gut environment.
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Prebiotic Action of Isomaltotriose

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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